molecular formula C24H24N2O2 B11596630 2-{1-[4-((E)-3-Phenyl-allyl)-piperazin-1-yl]-ethylidene}-indan-1,3-dione

2-{1-[4-((E)-3-Phenyl-allyl)-piperazin-1-yl]-ethylidene}-indan-1,3-dione

Cat. No.: B11596630
M. Wt: 372.5 g/mol
InChI Key: YMYJGJWXEKRWHJ-JXMROGBWSA-N
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Description

2-(1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}ethylidene)-2,3-dihydro-1H-indene-1,3-dione is a complex organic compound with a unique structure that combines elements of piperazine, indene, and phenylpropene

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}ethylidene)-2,3-dihydro-1H-indene-1,3-dione typically involves multi-step organic reactions. One common method involves the condensation of 4-[(2E)-3-phenylprop-2-en-1-yl]piperazine with 2,3-dihydro-1H-indene-1,3-dione under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as acetic acid or ethanol, at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

2-(1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}ethylidene)-2,3-dihydro-1H-indene-1,3-dione can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

2-(1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}ethylidene)-2,3-dihydro-1H-indene-1,3-dione has several scientific research applications:

Mechanism of Action

The mechanism by which 2-(1-{4-[(2E)-3-Phenylprop-2-en-1-yl]piperazin-1-yl}ethylidene)-2,3-dihydro-1H-indene-1,3-dione exerts its effects is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving enzyme inhibition or receptor binding. Further research is needed to elucidate the exact mechanisms involved .

Properties

Molecular Formula

C24H24N2O2

Molecular Weight

372.5 g/mol

IUPAC Name

2-[1-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]ethylidene]indene-1,3-dione

InChI

InChI=1S/C24H24N2O2/c1-18(22-23(27)20-11-5-6-12-21(20)24(22)28)26-16-14-25(15-17-26)13-7-10-19-8-3-2-4-9-19/h2-12H,13-17H2,1H3/b10-7+

InChI Key

YMYJGJWXEKRWHJ-JXMROGBWSA-N

Isomeric SMILES

CC(=C1C(=O)C2=CC=CC=C2C1=O)N3CCN(CC3)C/C=C/C4=CC=CC=C4

Canonical SMILES

CC(=C1C(=O)C2=CC=CC=C2C1=O)N3CCN(CC3)CC=CC4=CC=CC=C4

Origin of Product

United States

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